molecular formula C10H7FO3 B2383623 2-(5-fluorobenzofuran-3-yl)acetic Acid CAS No. 252978-96-4

2-(5-fluorobenzofuran-3-yl)acetic Acid

Cat. No. B2383623
CAS RN: 252978-96-4
M. Wt: 194.161
InChI Key: IKIKCHVZCYCPAJ-UHFFFAOYSA-N
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Description

“2-(5-fluorobenzofuran-3-yl)acetic Acid” is a chemical compound with the molecular formula C10H7FO3 and a molecular weight of 194.16 . It’s available for purchase from various scientific suppliers .


Molecular Structure Analysis

The molecular structure of “2-(5-fluorobenzofuran-3-yl)acetic Acid” consists of a benzofuran ring (a fused benzene and furan ring) with a fluorine atom at the 5-position, and an acetic acid group attached to the 3-position of the benzofuran .

Scientific Research Applications

  • Pharmaceutical Research Anti-Inflammatory Properties: 2-(5-fluorobenzofuran-3-yl)acetic acid exhibits anti-inflammatory effects, making it a candidate for drug development. Analgesic Potential: Researchers are exploring its analgesic properties, which could contribute to pain management. Metabolic Disorders: Investigations into its impact on metabolic disorders (e.g., diabetes, obesity) are ongoing.
  • Environmental Applications

    • Biodegradable Polymers : The compound’s structure suggests it could serve as a building block for biodegradable polymers, reducing plastic waste .
    • Green Solvents : Researchers are evaluating its use as a green solvent in chemical processes .
    • Bio-Based Materials : Beyond fuels and plastics, there’s potential for creating bio-based materials from 2-(5-fluorobenzofuran-3-yl)acetic acid .

    Chemical Synthesis

    • Furan Platform Chemicals (FPCs) : This compound is part of the furan platform, which includes furfural and 5-hydroxy-methylfurfural. FPCs can be synthesized directly from biomass and offer a wide range of applications .
    • Chiral Furan Synthesis : Researchers explore methods for synthesizing chiral furans using FPCs .

    Biorefineries and Biomass Conversion

    • Replacing Crude Oil : The shift from traditional resources (like crude oil) to biomass necessitates biorefineries. 2-(5-fluorobenzofuran-3-yl)acetic acid plays a role in this transition .
  • Potential Therapeutic Agents Drug Discovery: Researchers investigate its potential as a lead compound for novel drugs. Targeting Specific Pathways: Its unique structure may allow for targeted interactions with specific biological pathways.
  • Catalysis and Chemical Transformations

    • Catalytic Applications : The compound could serve as a catalyst or participate in various chemical transformations .

properties

IUPAC Name

2-(5-fluoro-1-benzofuran-3-yl)acetic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H7FO3/c11-7-1-2-9-8(4-7)6(5-14-9)3-10(12)13/h1-2,4-5H,3H2,(H,12,13)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IKIKCHVZCYCPAJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1F)C(=CO2)CC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H7FO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

194.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(5-fluorobenzofuran-3-yl)acetic Acid

CAS RN

252978-96-4
Record name 2-(5-fluoro-1-benzofuran-3-yl)acetic acid
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